molecular formula C9H11N3 B8776273 5-(Tert-butyl)pyrazine-2-carbonitrile

5-(Tert-butyl)pyrazine-2-carbonitrile

Cat. No. B8776273
M. Wt: 161.20 g/mol
InChI Key: ACYWZCJTJXAMRA-UHFFFAOYSA-N
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Description

5-(Tert-butyl)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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properties

Product Name

5-(Tert-butyl)pyrazine-2-carbonitrile

Molecular Formula

C9H11N3

Molecular Weight

161.20 g/mol

IUPAC Name

5-tert-butylpyrazine-2-carbonitrile

InChI

InChI=1S/C9H11N3/c1-9(2,3)8-6-11-7(4-10)5-12-8/h5-6H,1-3H3

InChI Key

ACYWZCJTJXAMRA-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NC=C(N=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an aqueous (1.5 L) solution of 2-cyanopyrazine (60 g), pivalic acid (56 mL) and ammonium peroxodisulfate (100 g) were added, then silver nitrate (146 g) was added, and the resultant was stirred at 80° C. for 2.5 hours. The reaction solution was extracted with ethyl acetate. Ethyl acetate was further added to the extract, and the suspension was filtered. Saturated saline was added to the filtrate, followed by extraction with ethyl acetate. The organic layer was dried over magnesium sulfate, and the desiccant was filtered off. Then, the solvent was distilled off under reduced pressure. The obtained residue was purified twice by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=95/5→50/50) to obtain the title compound (54 g) as a pale yellow solid.
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60 g
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56 mL
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100 g
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146 g
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